Cas no 4430-67-5 (3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione)
![3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione structure](https://www.kuujia.com/scimg/cas/4430-67-5x500.png)
4430-67-5 structure
Product name:3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione Chemical and Physical Properties
Names and Identifiers
-
- 3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
- anthra[1,2-b]furan-2,6,11-trione
- NSC333497
- NSC-333497
- 4430-67-5
- DTXSID50318647
- Anthra[1,2-b]furan-2,6,11(3H)-trione
-
- Inchi: InChI=1S/C16H8O4/c17-12-7-8-5-6-11-13(16(8)20-12)15(19)10-4-2-1-3-9(10)14(11)18/h1-6H,7H2
- InChI Key: VQAXYIOJDKLYDF-UHFFFAOYSA-N
- SMILES: C1C2=C(C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O)OC1=O
Computed Properties
- Exact Mass: 264.04224
- Monoisotopic Mass: 264.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione Related Literature
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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